Cas no 749875-02-3 (3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid)
3-Chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position and a trifluoromethyl group at the 2-position—enhance its reactivity as a versatile intermediate. The carboxylic acid moiety allows for further functionalization, making it valuable in the development of active ingredients and fine chemicals. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability in derived compounds. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic systems, offering precise control in molecular design for specialized applications.
749875-02-3 structure
Product Name:3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
CAS No:749875-02-3
MF:C7H3ClF3NO2
MW:225.552431344986
MDL:MFCD16610712
CID:1032428
PubChem ID:67462335
Update Time:2025-06-30
3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(trifluoromethyl)isonicotinic acid
- 3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid
- AK121837
- 3-CHLORO-2-(TRIFLUOROMETHYL)-4-PYRIDINECARBOXYLIC ACID
- 4-Pyridinecarboxylic acid, 3-chloro-2-(trifluoromethyl)-
- UVJBNXZJTBKRQB-UHFFFAOYSA-N
- 1658AC
- FCH1344772
- AB71267
- AX8232025
- 2-(Trifluoromethyl)-3-chloropyridine-4-carboxylic acid
- 3-Chloro-2-(trifluoromethyl)isonicotinicacid
- SCHEMBL2582882
- MFCD16610712
- DS-6394
- EN300-120176
- F11022
- 749875-02-3
- DTXSID40737308
- CS-W020140
- A849870
- Methyl3-amino-5-(thien-3-yl)thiophene-2-carboxylate
- AKOS016011253
- DB-304495
- SY259985
-
- MDL： MFCD16610712
- Inchi： 1S/C7H3ClF3NO2/c8-4-3(6(13)14)1-2-12-5(4)7(9,10)11/h1-2H,(H,13,14)
- InChI Key： UVJBNXZJTBKRQB-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CN=C1C(F)(F)F
Computed Properties
- Exact Mass: 224.9804405g/mol
- Monoisotopic Mass: 224.9804405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.2
- XLogP3: 1.9
3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177152-1g |
3-Chloro-2-(trifluoromethyl)isonicotinic acid |
749875-02-3 | 95% | 1g |
$799 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DP817-200mg |
3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid |
749875-02-3 | 95+% | 200mg |
1086.0CNY | 2021-08-04 | |
| Chemenu | CM177152-250mg |
3-Chloro-2-(trifluoromethyl)isonicotinic acid |
749875-02-3 | 95% | 250mg |
$157 | 2022-06-10 | |
| Chemenu | CM177152-1g |
3-Chloro-2-(trifluoromethyl)isonicotinic acid |
749875-02-3 | 95% | 1g |
$341 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C892812-1g |
3-Chloro-2-(trifluoromethyl)isonicotinic acid |
749875-02-3 | ≥95% | 1g |
3,859.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DP817-50mg |
3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid |
749875-02-3 | 95+% | 50mg |
379.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DP817-100mg |
3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid |
749875-02-3 | 95+% | 100mg |
1125CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1104891-1g |
3-chloro-2-(trifluoromethyl)isonicotinic acid |
749875-02-3 | 95% | 1g |
$750 | 2023-09-03 | |
| eNovation Chemicals LLC | D534883-1g |
3-Chloro-2-(trifluoromethyl)isonicotinic acid |
749875-02-3 | 95% | 1g |
$795 | 2024-08-03 | |
| Enamine | EN300-120176-0.05g |
3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid |
749875-02-3 | 95% | 0.05g |
$94.0 | 2023-05-27 |
3-chloro-2-(trifluoromethyl)pyridine-4-carboxylic acid Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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